Cas no 31731-86-9 (2-Methyl-2-phenylethylmagnesium bromide, 0.25 M in THF)

• Product Name: 2-Methyl-2-phenylethylmagnesium bromide, 0.25 M in THF
• CAS No: 31731-86-9
• MF: C₉H₁₁BrMg
• MW: 223.392642259598
• MDL: MFCD11553307
• CID: 2948402
• PubChem ID: 13395208
• Update Time: 2024-03-01

2-Methyl-2-phenylethylmagnesium bromide, 0.25 M in THF Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-phenylethylmagnesium bromide, 0.25 M in THF

• MDL： MFCD11553307
• Inchi： 1S/C9H11.BrH.Mg/c1-8(2)9-6-4-3-5-7-9;;/h3-8H,1H2,2H3;1H;/q;;+1/p-1
• InChI Key： KCZGAZXFJDUUGN-UHFFFAOYSA-M
• SMILES： C(C1C=CC=CC=1)(C)C[Mg]Br

Computed Properties

• Exact Mass: 221.98945g/mol
• Monoisotopic Mass: 221.98945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 79.6
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų